Cas no 53832-42-1 (Oxirane, 3-[6-(4-ethylphenyl)-3-methylhexyl]-2,2-dimethyl-)

• Product name: Oxirane, 3-[6-(4-ethylphenyl)-3-methylhexyl]-2,2-dimethyl-
• CAS No: 53832-42-1
• MF: C₁₉H₃₀O
• MW: 274.4409
• CID: 356266
• PubChem ID: 71365015

Oxirane, 3-[6-(4-ethylphenyl)-3-methylhexyl]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxirane, 3-[6-(4-ethylphenyl)-3-methylhexyl]-2,2-dimethyl-
• 3-[6-(4-ethylphenyl)-3-methylhexyl]-2,2-dimethyloxirane
• DTXSID60788453
• 53832-42-1

• Inchi： InChI=1S/C19H30O/c1-5-16-10-12-17(13-11-16)8-6-7-15(2)9-14-18-19(3,4)20-18/h10-13,15,18H,5-9,14H2,1-4H3
• InChI Key： JRIXQIJWSHCTNA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(CCCC(C)CCC2OC2(C)C)=CC=1)C

Computed Properties

• Exact Mass: 274.2298
• Monoisotopic Mass: 274.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53